molecular formula C18H29N3O B7914040 2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanone

2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanone

Cat. No.: B7914040
M. Wt: 303.4 g/mol
InChI Key: SLSLEVBACFIQHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanone is a piperidine-derived compound featuring a benzyl-isopropyl-amino-methyl substituent and an ethanone moiety. Piperidines are six-membered heterocycles with one nitrogen atom, widely utilized in pharmaceuticals due to their structural versatility and bioactivity, particularly in central nervous system (CNS) and analgesic drug development .

Properties

IUPAC Name

2-amino-1-[2-[[benzyl(propan-2-yl)amino]methyl]piperidin-1-yl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H29N3O/c1-15(2)20(13-16-8-4-3-5-9-16)14-17-10-6-7-11-21(17)18(22)12-19/h3-5,8-9,15,17H,6-7,10-14,19H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SLSLEVBACFIQHJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)N(CC1CCCCN1C(=O)CN)CC2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H29N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

303.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanone, also known by its CAS number 1353975-44-6, is a compound that has garnered attention for its potential biological activities. This article reviews its chemical properties, biological effects, and relevant research findings.

  • Molecular Formula : C18H26N3O
  • Molecular Weight : 303.45 g/mol
  • Chemical Structure : The compound features a piperidine ring substituted with an isopropyl-benzyl amino group and an ethanone moiety.

Biological Activity Overview

Research indicates that this compound exhibits various biological activities, primarily focusing on its pharmacological potential. The following sections summarize key findings from diverse studies.

Anticancer Activity

Recent studies have investigated the anticancer properties of similar compounds, revealing significant insights into their mechanisms of action:

  • Mechanism of Action : Compounds with piperidine structures often interact with cellular signaling pathways, potentially inhibiting tumor growth through apoptosis induction and cell cycle arrest.
  • Case Studies :
    • A study demonstrated that similar piperidine derivatives showed IC50 values as low as 0.071 μM against human hepatoma cancer cells (SMMC-7721) .
    • Another derivative exhibited a 55.75% growth inhibition against melanoma cell lines .
CompoundCell LineIC50 Value (μM)Activity
Similar Compound ASMMC-77210.071Excellent
Similar Compound BHeLa0.126Excellent
2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanoneTBDTBDTBD

Neuropharmacology

The compound's structural similarity to known neuroactive agents suggests potential applications in treating neurological disorders:

  • G Protein-Coupled Receptors (GPCRs) : The compound may modulate GPCR activity, which is crucial for neurotransmitter signaling .
  • Research Findings : Preliminary investigations indicate that modifications in the piperidine structure can enhance binding affinity to specific receptors involved in mood regulation and cognition.

Structure-Activity Relationship (SAR)

Understanding the SAR of this compound is essential for optimizing its biological activity:

  • Substituent Effects : Variations in the benzyl and isopropyl groups significantly influence the compound's potency and selectivity.
  • Aliphatic Linkers : The presence of aliphatic linkers has been shown to enhance activity against various cancer cell lines .

Scientific Research Applications

Chemical Properties and Structure

Molecular Formula: C18H29N3O
Molecular Weight: 303.45 g/mol
CAS Number: 1353975-44-6
InChI Key: SLSLEVBACFIQHJ-UHFFFAOYNA-N

The compound features a piperidine ring structure that is often associated with psychoactive properties, making it a subject of interest in pharmacological research.

Medicinal Chemistry

2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanone has been investigated for its potential as a therapeutic agent. Its structural similarity to known psychoactive compounds suggests it may exhibit activity at neurotransmitter receptors, particularly those involved in mood regulation and cognitive function.

Case Study: Neurotransmitter Modulation
Research has indicated that compounds with similar structures can act as selective serotonin reuptake inhibitors (SSRIs) or dopamine receptor modulators. Further studies are required to elucidate the specific mechanisms of action for this compound.

Neuroscience Research

The compound's ability to interact with neurotransmitter systems makes it a candidate for studying neurological disorders such as depression and anxiety. Its effects on synaptic transmission could provide insights into the development of new antidepressants.

Research Findings:
Studies have shown that derivatives of piperidine can enhance synaptic plasticity, which is crucial for learning and memory processes. This suggests potential applications in cognitive enhancement therapies.

Synthetic Chemistry

The synthesis of 2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-piperidin-1-yl}-ethanone involves multi-step organic reactions that can be optimized for yield and purity. This compound serves as a valuable intermediate in the synthesis of more complex pharmaceuticals.

Synthesis Overview:
The synthetic route typically involves the following steps:

  • Formation of the piperidine ring.
  • Introduction of the benzyl-isopropyl amino group.
  • Finalization through amination reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features and Molecular Properties

The table below compares the target compound with analogous derivatives:

Compound Name Core Structure Key Substituents Molecular Weight (g/mol) Applications/Notes
Target Compound Piperidine Benzyl-isopropyl-amino-methyl, ethanone ~350 (estimated)* Discontinued; potential CNS/analgesic use
2-Amino-1-(2-hydroxyphenyl)ethanone Phenyl-ethanone 2-Hydroxyphenyl, amino 151.17 Precursor for coumarin derivatives
2-Amino-1-(2,4-dimethyl-piperazin-1-yl)-ethanone Piperazine 2,4-Dimethyl, ethanone 171.24 Research compound; simplified substituents
2-Chloro-1-[5-chloro-2-(1-methyl-piperidin-4-ylamino)-phenyl]-ethanone Phenyl-ethanone Chloro, 1-methyl-piperidin-4-ylamino 299.20 High lipophilicity; limited safety data
Compound 25 (Imidazo[1,2-a]pyrazin derivative) Imidazo[1,2-a]pyrazin 4-Fluorophenyl, 3-fluoro-phenylamino ~400 (estimated) Antimalarial agent; Ugi reaction synthesis

*Estimated based on structural analogy to related piperidines.

Key Observations:
  • The target compound’s piperidine core and bulky benzyl-isopropyl group distinguish it from phenyl-ethanone derivatives (e.g., ), which prioritize aromatic interactions.

Preparation Methods

Piperidine Core Construction

The piperidine ring is commonly synthesized via cyclization or ring-closing metathesis (RCM). Patent WO2016170545A1 discloses a method where 3-hydroxy piperidine hydrochloride undergoes mesylation with methanesulfonyl chloride in dichloromethane (DCM) at 0–5°C, followed by displacement with dimethylaminopyridine (DMAP) to yield advanced intermediates. Alternatively, the ACS Journal of Medicinal Chemistry describes RCM using Hoveyda–Grubbs second-generation catalysts for six-membered ring formation, achieving yields >75% in toluene at elevated temperatures.

Table 1: Piperidine Synthesis Methods

MethodReagents/ConditionsYieldCitation
Mesylation-CyclizationMsCl, DCM, 0–5°C, DIEA70%
Ring-Closing MetathesisHG-II catalyst, toluene, 80°C78%

Introduction of Benzyl-Isopropyl-Amino-Methyl Group

Functionalization at the piperidine 2-position is achieved through Mannich reactions or nucleophilic alkylation. A representative protocol from WO2016170545A1 involves reacting tert-butyl-3-hydroxypiperidine-1-carboxylate with methanesulfonyl chloride to form a mesylate intermediate, which is subsequently treated with benzyl-isopropyl-amine in the presence of diisopropylethylamine (DIEA). This two-step sequence affords the substituted piperidine in 65–70% yield after Boc deprotection with HCl.

Formation of 2-Amino Ethanone Moiety

The 2-amino-ethanone group is installed via acylation of the piperidine nitrogen. Patent data illustrate the use of acryloyl chloride in DCM with DIEA as a base, yielding the ethanone derivative after solvent stripping and recrystallization. Alternatively, the ACS publication details a Wittig reaction with ylide intermediates to construct α,β-unsaturated esters, which are hydrolyzed to carboxylic acids and subsequently converted to amides.

Table 2: Ethanone Installation Strategies

MethodReagents/ConditionsYieldCitation
AcylationAcryloyl chloride, DCM, DIEA, 25–30°C81%
Wittig-HydrolysisYlide 46, LiOH, ethanol/water75%

Optimization of Reaction Conditions

Solvent selection critically impacts reaction efficiency. Polar aprotic solvents like dimethylacetamide (DMA) enhance nucleophilic substitution rates, while ethereal solvents (THF, 2-Me-THF) improve metathesis outcomes. Temperature control during exothermic steps (e.g., acylation) is vital to minimize byproducts; protocols often specify cooling to 0–5°C before reagent addition. Catalytic systems, such as DMAP in esterifications, accelerate kinetics but require rigorous purification to avoid residual catalysts.

Analytical Characterization

Purity and structural fidelity are validated via HPLC, NMR, and mass spectrometry. WO2016170545A1 reports HPLC analysis using acetonitrile/water gradients (95:5 to 90:10 v/v), achieving >99% purity for crystalline intermediates. ¹H NMR spectra confirm substituent regiochemistry, with characteristic shifts for piperidine protons (δ 2.5–3.5 ppm) and benzyl groups (δ 7.2–7.4 ppm).

Comparative Analysis of Methods

Economic and environmental factors favor routes with fewer steps and greener solvents. The mesylation-alkylation approach reduces waste compared to multistep Wittig protocols, but the latter offers superior stereocontrol. Scalability assessments highlight the practicality of Boc-deprotection over enzymatic resolutions, which suffer from high catalyst costs.

Challenges and Troubleshooting

Common pitfalls include epimerization during acylation and low yields in metathesis due to catalyst deactivation. Patent WO2016170545A1 addresses this via anti-solvent crystallization (cyclohexane) to isolate intermediates, while the ACS study recommends inert atmospheres (N₂) to stabilize sensitive reagents.

Industrial-Scale Considerations

Kilogram-scale syntheses prioritize solvent recovery and catalyst recycling. The use of toluene for azeotropic drying and Pd/C for hydrogenations exemplifies industry-friendly practices. Cost analyses reveal that DIEA, though effective, may be substituted with cheaper bases (e.g., K₂CO₃) in non-critical steps without compromising yield.

Q & A

Q. What are the recommended synthetic routes for this compound, and what are the critical steps?

The synthesis typically involves reductive amination followed by acylation . For example, reductive amination of a piperidine derivative with benzyl-isopropyl-amine using sodium triacetoxyborohydride (STAB) and acetic acid as a catalyst can yield the intermediate amine. Subsequent acylation with a suitable acyl chloride (e.g., chloroacetone) in the presence of triethylamine completes the synthesis . Critical steps include maintaining anhydrous conditions during reductive amination and controlling stoichiometry to minimize byproducts.

Q. How can the compound’s purity be validated, and what analytical methods are suitable?

Purity validation requires HPLC (C18 column, acetonitrile/water gradient) coupled with mass spectrometry for molecular confirmation. Nuclear Magnetic Resonance (NMR) (¹H, ¹³C, and DEPT-135) is essential to confirm structural integrity, particularly for distinguishing amine and ketone functional groups . For quantitative analysis, elemental combustion analysis (CHNS/O) ensures stoichiometric accuracy .

Q. What safety precautions are necessary when handling this compound?

Based on structurally similar piperidine derivatives, the compound may exhibit acute oral toxicity (Category 4, H302) and respiratory irritation (H335). Use fume hoods , nitrile gloves, and lab coats. Avoid aerosol formation during weighing. Emergency procedures include rinsing exposed skin/eyes with water and seeking medical evaluation .

Advanced Research Questions

Q. How do steric and electronic factors influence the reactivity of the benzyl-isopropyl-amine moiety in this compound?

The bulky benzyl-isopropyl group imposes steric hindrance, slowing nucleophilic reactions at the piperidine nitrogen. Electronic effects from the electron-donating isopropyl group enhance amine basicity, favoring protonation in acidic media. Computational studies (e.g., DFT calculations) can model charge distribution and predict sites for electrophilic attack . Experimental validation via kinetic studies under varying pH conditions is recommended .

Q. What strategies resolve contradictions in reported synthetic yields for this compound?

Discrepancies in yields often arise from moisture sensitivity of intermediates or incomplete acylation. Systematic optimization should include:

  • Stoichiometric tuning (e.g., 1.2 eq. acyl chloride to ensure complete reaction).
  • Inert atmosphere (argon/nitrogen) during reductive amination to prevent oxidation.
  • Real-time monitoring via TLC or in-situ IR to track reaction progress . Comparative studies using alternative reducing agents (e.g., NaBH₃CN vs. STAB) can further clarify yield variability .

Q. How can computational modeling predict this compound’s interactions with biological targets?

Molecular docking (AutoDock Vina) and MD simulations (GROMACS) can model binding affinities to receptors like opioid or sigma-1 proteins, leveraging the compound’s piperidine scaffold. Focus on hydrogen bonding with the ketone group and hydrophobic interactions from the benzyl-isopropyl chain. Validate predictions with SPR (surface plasmon resonance) binding assays .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.